4-[6-[(2-chlorophenyl)methylsulfanyl]-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]-N-[(4-methoxyphenyl)methyl]butanamide

• IUPAC Name: 4-[6-[(2-chlorophenyl)methylsulfanyl]-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]-N-[(4-methoxyphenyl)methyl]butanamide
• InChI: InChI=1S/C28H26ClN3O5S/c1-35-20-10-8-18(9-11-20)15-30-26(33)7-4-12-32-27(34)21-13-24-25(37-17-36-24)14-23(21)31-28(32)38-16-19-5-2-3-6-22(19)29/h2-3,5-6,8-11,13-14H,4,7,12,15-17H2,1H3,(H,30,33)
• InChI Key: SIWCCENTJAUEER-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CCCN2C(=O)C3=CC4=C(C=C3N=C2SCC5=CC=CC=C5Cl)OCO4
• Molecular Formula: C28H26ClN3O5S
• Molecular Weight: 552.0 g/mol

Description

4-[6-[(2-chlorophenyl)methylsulfanyl]-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]-N-[(4-methoxyphenyl)methyl]butanamide is a useful research compound. Its molecular formula is C28H26ClN3O5S and its molecular weight is 552.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to 4-[6-[(2-chlorophenyl)methylsulfanyl]-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]-N-[(4-methoxyphenyl)methyl]butanamide has demonstrated a broad spectrum of synthetic methods and structural analyses aimed at exploring their potential in various scientific applications. These studies involve the synthesis of analogs and derivatives through complex chemical reactions, highlighting their chemical properties and potential biological activities. For instance, compounds with similar structures have been synthesized to explore their antitumor properties as analogs of potent antitumor alkaloids, showcasing innovative synthetic routes and structural characterizations through spectral analysis and X-ray diffraction (S. Phillips & R. Castle, 1980; Yu. A. Sayapin et al., 2014).

Biological Activities and Applications

The quest for novel therapeutic agents has led to the synthesis of derivatives with quinazoline skeletons, exploring their biological activities, such as antihypertensive, anti-inflammatory, and antitumor effects. Compounds structurally related to this compound have shown promising results in preclinical evaluations, indicating their potential as a basis for developing new drugs with enhanced efficacy and reduced side effects. Notably, studies have identified derivatives with significant antitumor activity, suggesting their utility in cancer research and therapy development (Nagwa M. Abdel Gawad et al., 2010; M. Rahman et al., 2014).